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Compound of Interest

Compound Name: 2(1H)-Quinazolinone, 5-chloro-

Cat. No.: B1646539

Get Quote

Executive Summary & Chemical Assessment
2(1H)-Quinazolinone, 5-chloro- is a halogenated heterocyclic compound.[1] Unlike standard

organic waste, the presence of the chlorine atom at the 5-position mandates specific disposal

protocols to prevent the formation of acidic gases (HCl) or persistent organic pollutants

(dioxins/furans) during incineration.[1]

Core Directive: This compound must be managed as Halogenated Hazardous Waste. Under no

circumstances should it be disposed of in general trash or non-halogenated solvent streams.[1]

Hazard Profile (GHS Classification)
Note: While specific data for the 5-chloro isomer is less common than the 4-isomer, the

following classification is derived from the quinazolinone scaffold and halogenated analogues.
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Hazard Class Category H-Code Statement

Acute Toxicity (Oral) 4 H302
Harmful if swallowed.

[1]

Skin Irritation 2 H315
Causes skin irritation.

[1][2][3]

Eye Irritation 2A H319
Causes serious eye

irritation.[1][2][3]

STOT - SE 3 H335
May cause respiratory

irritation.[1][2][3]

Pre-Disposal Logistics & Safety
Before handling waste, establish a "Self-Validating" safety zone.[1] This ensures that if a failure

occurs (e.g., bag rupture), the operator is already protected.[1]

Personal Protective Equipment (PPE) Matrix
Body Part PPE Requirement Rationale

Respiratory N95 or P100 Respirator
Prevents inhalation of fine

particulates (H335).[1]

Hands
Nitrile Gloves (Double gloving

recommended)

Chemical resistance to

halogenated aromatics.[1]

Eyes Chemical Splash Goggles
Prevents corneal damage from

dust/splash (H319).[1]

Body
Lab Coat (Buttoned) + Long

Sleeves

Minimizes skin contact

absorption.[1]

Waste Characterization & Stream Selection
The critical decision point in disposing of CAS 16064-14-5 is the Halogen Content.[1]

The Mechanism: Standard incinerators operate at temperatures sufficient for hydrocarbons.

[1] However, halogenated compounds require higher temperatures and specific scrubbers to
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neutralize the hydrochloric acid (HCl) produced upon combustion.[1]

The Rule: If 2(1H)-Quinazolinone, 5-chloro- is present in a mixture, the entire mixture is

classified as Halogenated Waste.[1]

Workflow Visualization: Disposal Decision Tree

Waste Generation:
2(1H)-Quinazolinone, 5-chloro-

Physical State?

Solid / Powder Liquid / Solution

Segregate into
Solid Waste Container

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Label: 'Solid Waste - Toxic'
(Check 'Halogenated') Yes No (e.g., MeOH, DMSO)

Combine into
Halogenated Waste Carboy

Compatible Contaminates Stream

Click to download full resolution via product page

Figure 1: Decision logic for segregating 5-chloro-2(1H)-quinazolinone waste. Note that even

non-halogenated solvents become "Halogenated Waste" once this compound is dissolved in

them.[1]
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired stocks, contaminated weighing boats, spill cleanup debris.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

solid waste drum.[1]

Primary Containment: Place the substance in a sealable bag (Zip-lock style) or screw-top

vial. Do not pour loose powder directly into a large drum to avoid dust generation.[1]

Secondary Containment: Place the sealed primary container into the waste drum.

Labeling:

Attach a hazardous waste tag.[1]

Constituents: Write "2(1H)-Quinazolinone, 5-chloro-".

Hazards: Check "Toxic" and "Irritant".[1]

Critical: Clearly mark/check the box for "Halogenated".[1]

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, HPLC waste.[1]

Compatibility Check: Ensure the solution does not contain strong oxidizers (e.g., peroxides,

nitric acid) which may react with the quinazolinone ring or the solvent.[1]

Stream Selection:

Destination:Halogenated Solvent Waste (often Blue Tag/Can).[1]

Why? Even if dissolved in Methanol (non-halogenated), the presence of the chloro-

compound renders the mixture halogenated for incineration purposes.[1]

Transfer: Use a funnel to pour into the carboy. Avoid splashing.
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Log Entry: Record the approximate concentration and volume on the waste log sheet.

Emergency Response: Spill Procedures
In the event of a spill, immediate containment is required to prevent respiratory exposure and

environmental release.[4][5]

Spill Cleanup Workflow

1. Alert & Isolate
(Evacuate immediate area)

2. Don PPE
(N95, Goggles, Double Gloves)

3. Containment
(Cover with damp paper towels)

4. Cleanup
(Scoop/Wipe - NO Dry Sweeping)

5. Disposal
(Bag as Solid Hazardous Waste)

Click to download full resolution via product page

Figure 2: Step-by-step response for solid spills. The use of damp towels (Step 3) is critical to

prevent the generation of airborne dust.

Specific Cleanup Steps:

Isolate: Mark the area.[1]

Dampen: Gently lay paper towels soaked in water (or compatible solvent like ethanol) over

the powder.[1] This prevents dust from becoming airborne.[1][2][3][5][6]

Collect: Scoop the wet material and towels into a heavy-duty waste bag.

Decontaminate: Wipe the surface with soap and water 3 times.[1]

Verification: Visual inspection for white/off-white residue.[1]

Regulatory Compliance (US Focus)
This guide aligns with the Resource Conservation and Recovery Act (RCRA) standards.[1]

Waste Coding: While 2(1H)-Quinazolinone, 5-chloro- is not explicitly "P-Listed" or "U-

Listed" by specific CAS number in 40 CFR 261.33 [1], it must be evaluated for

characteristics.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.merckmillipore.com/Web-TR-Site/tr_TR/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-214044&DocumentType=MSD&DocumentId=214044_SDS_GB_EN.PDF&DocumentUID=351636167&Language=EN&Country=GB&Origin=PDP
https://msds.carboline.com/servlet/FeedFile/16/prod/Carboguard+614/616/Carboguard+614+Part+A+MSDS.pdf
https://www.benchchem.com/product/b1646539/docs?utm_src=pdf-body-img#operational-guide-proper-disposal-of-2-1h-quinazolinone-5-chloro
https://en.wikipedia.org/wiki/Quinazolinone
https://en.wikipedia.org/wiki/Quinazolinone
https://en.wikipedia.org/wiki/Quinazolinone
https://www.fishersci.com/store/msds?partNumber=AC418810100&countryCode=US&language=en
http://www.angenechemical.com/sds/78754-81-1.pdf
https://msds.carboline.com/servlet/FeedFile/16/prod/Carboguard+614/616/Carboguard+614+Part+A+MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC153980050&productDescription=QUINAZOLINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/Quinazolinone
https://en.wikipedia.org/wiki/Quinazolinone
https://en.wikipedia.org/wiki/Quinazolinone
https://www.benchchem.com/product/b1646539/docs?utm_src=pdf-body#operational-guide-proper-disposal-of-2-1h-quinazolinone-5-chloro
https://en.wikipedia.org/wiki/Quinazolinone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1646539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generator Responsibility: Under 40 CFR 262.11, the generator must determine if the waste

is hazardous. Due to the halogenated nature and toxicity profile, it is treated as Process

Waste requiring incineration at a permitted facility.[1]

Land Disposal Restrictions (LDR): Halogenated Organic Compounds (HOCs) are generally

prohibited from land disposal without prior treatment (incineration) [2].[1]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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